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Compound of Interest

Compound Name: Tribenzyl citrate

Cat. No.: B1659042

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tribenzyl citrate, identified by the CAS number 631-25-4, is a triester of citric acid and benzyl
alcohol. Its molecular structure, featuring a central citrate core with three benzyl ester groups,
imparts specific physicochemical properties that make it of interest in various scientific and
industrial applications. This technical guide provides a comprehensive overview of Tribenzyl
Citrate, including its chemical and physical properties, synthesis, analytical methods, and
potential applications, with a focus on its relevance to the pharmaceutical and material

sciences.

Physicochemical Properties

The properties of Tribenzyl Citrate are summarized in the table below. It is important to note
that while some experimental data is available, other values are computed based on its

chemical structure.
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Property Value Source
tribenzyl 2-hydroxypropane-
IUPAC Name y Y yprop PubChem[1]
1,2,3-tricarboxylate
CAS Number 631-25-4 PubChem[1]
Molecular Formula C27H2607 PubChem[1]
Molecular Weight 462.5 g/mol PubChem[1]
Appearance White solid CN101696223A[2]
Melting Point 50-51 °C CN101696223A[2]
Boiling Point Data not available
Density Data not available
N Recrystallized from absolute
Solubility CN101696223A[2]
ethanol
XLogP3-AA (Computed) 3.4 PubChem[1]
Hydrogen Bond Donor Count
PubChem[1]
(Computed)
Hydrogen Bond Acceptor
7 PubChem[1]

Count (Computed)

Synthesis of Tribenzyl Citrate

A common method for the synthesis of Tribenzyl Citrate is the direct esterification of citric acid
with benzyl alcohol. The following protocol is based on a method described in the patent
literature.[2]

Experimental Protocol: Esterification of Citric Acid with
Benzyl Alcohol

Materials:

 Citric acid monohydrate (e.g., 28 )
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e Benzyl alcohol (e.g., 70 g)

o Absolute ethanol (for recrystallization)
Equipment:

e Three-necked flask (100 ml)

» Water separator

» Reflux condenser

e Stirrer

e QOil bath

e Reduced pressure distillation apparatus
e Buchner funnel and flask for filtration
Procedure:

e To a 100 ml three-necked flask equipped with a stirrer, reflux condenser, and water
separator, add 28 g of citric acid monohydrate and 70 g of benzyl alcohol.

o Heat the mixture in an oil bath to 180 °C with stirring.

e Maintain the reaction at this temperature for 8 hours, collecting the water produced in the
water separator.

» After the reaction is complete, assemble a reduced pressure distillation apparatus and distill
off the excess benzyl alcohol at an oil bath temperature of 185 °C.

» While the resulting oily product is still hot, dissolve it in absolute ethanol.

» Allow the solution to stand for several hours to allow for the crystallization of Tribenzyl
Citrate.

o Collect the crystals by suction filtration using a Buchner funnel.
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» Dry the purified Tribenzyl Citrate to obtain the final product. The reported yield for this
method is approximately 93%.[2]

Synthesis Workflow

Synthesis Workflow of Tribenzyl Citrate
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Caption: Synthesis workflow for Tribenzyl Citrate via esterification.

Analytical Data

The following spectral data has been reported for Tribenzyl Citrate:[2]

« 'H NMR (CDCls): & 2.86 (d, J=15, 2H), 2.94 (d, J=15, 2H), 5.07 (s, 4H), 5.10 (s, 2H), 7.25-
7.35 (m, 15H).

e ESI-MS m/z (%): 461 ([M-H]~, 100).

Applications in Drug Development and Material
Science

While specific applications of Tribenzyl Citrate in drug formulations are not extensively
documented in publicly available literature, other citrate esters, such as Tributyl Citrate and
Triethyl Citrate, are well-known pharmaceutical excipients.[3][4] These related compounds are
primarily used as plasticizers in film coatings for tablets and capsules, contributing to the
flexibility and durability of the coating.[3][5] Given its structural similarity, it is plausible that
Tribenzyl Citrate could also function as a plasticizer in pharmaceutical or medical device
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applications, although further research is required to confirm its efficacy and safety for these
purposes.

Biological Activity and Toxicology

There is a significant lack of data on the biological activity and toxicological profile of Tribenzyl
Citrate. No studies were identified that investigate its interaction with specific signaling
pathways or its broader biological effects.

For risk assessment, a read-across approach using data from structurally similar compounds,
such as Tributyl Citrate (TBC), may be considered, but this should be done with caution. For
instance, TBC is generally regarded as a substance with low acute toxicity.[6] However, the
toxicological properties of a substance are highly specific, and the presence of the benzyl
group in Tribenzyl Citrate instead of a butyl group could significantly alter its metabolic fate
and toxicological profile. Therefore, any consideration of Tribenzyl Citrate for applications
involving human contact would necessitate a thorough and specific toxicological evaluation.

Conclusion

Tribenzyl Citrate is a well-defined chemical entity with potential for applications in material
science and possibly as a pharmaceutical excipient. This guide has provided a summary of its
known physicochemical properties, a detailed synthesis protocol, and available analytical data.
However, there are significant data gaps, particularly concerning its experimental physical
properties, specific applications in drug development, and its biological activity and toxicity.
Further research is warranted to fully characterize this compound and explore its potential in
various scientific and industrial fields. Researchers and drug development professionals are
advised to undertake specific studies to address these knowledge gaps before considering its
use in their applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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